Cas no 1797328-42-7 (N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide)
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]cyclopropanecarboxamide
- N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
-
- Inchi: 1S/C13H18N4O/c18-13(10-3-4-10)15-9-11-14-6-5-12(16-11)17-7-1-2-8-17/h5-6,10H,1-4,7-9H2,(H,15,18)
- InChI Key: MUVNUSYGUBEPOR-UHFFFAOYSA-N
- SMILES: C1(C(NCC2=NC=CC(N3CCCC3)=N2)=O)CC1
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-0606-2μmol |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-5μmol |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-1mg |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-2mg |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-3mg |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-4mg |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0606-5mg |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797328-42-7 | 5mg |
$103.5 | 2023-09-09 |
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
Recent Advances in the Study of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797328-42-7)
N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797328-42-7) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and targeted cancer therapy. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.
The compound's structure features a pyrimidine core substituted with a pyrrolidine moiety and a cyclopropanecarboxamide group, which contributes to its unique pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated larger-scale production for further biological evaluation.
In vitro studies have demonstrated that N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide exhibits potent inhibitory activity against specific kinases implicated in cancer cell proliferation. Notably, it has shown selectivity for certain kinase isoforms, reducing the likelihood of off-target effects. Mechanistic studies using X-ray crystallography and molecular docking have elucidated the binding interactions between the compound and its kinase targets, providing insights for further structure-activity relationship (SAR) optimization.
Preclinical evaluations in animal models have revealed promising antitumor activity, with significant tumor growth inhibition observed in xenograft models of breast and lung cancer. Pharmacokinetic studies indicate favorable bioavailability and tissue distribution, although further optimization may be required to enhance metabolic stability. Toxicity profiles have been generally acceptable in initial assessments, but comprehensive safety evaluations are ongoing.
Recent research has also explored the potential of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide in combination therapies. Synergistic effects have been observed when administered with standard chemotherapeutic agents, suggesting its potential as part of multimodal treatment regimens. Additionally, efforts are underway to develop derivative compounds with improved potency and selectivity.
In conclusion, N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide represents a promising candidate for further development in oncology therapeutics. Its unique chemical structure and selective kinase inhibition profile position it as a valuable tool for both therapeutic applications and basic research in signal transduction pathways. Future studies will likely focus on advancing this compound through clinical trials and expanding its potential applications to other disease areas.
1797328-42-7 (N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)